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Compound of Interest

1-(3-Amino-4-
Compound Name:
bromophenyl)ethanone

Cat. No.: B1349132

An In-depth Technical Guide to 1-(3-Amino-4-bromophenyl)ethanone

This guide provides essential technical data for researchers, scientists, and drug development
professionals working with 1-(3-Amino-4-bromophenyl)ethanone. The information is
presented to facilitate easy access and comparison for laboratory and development
applications.

Chemical Identity and Properties

1-(3-Amino-4-bromophenyl)ethanone, also known as 3'-Amino-4'-bromoacetophenone or 5-
Acetyl-2-bromoaniline, is a chemical compound utilized in various organic synthesis
applications.[1] It serves as a key intermediate in the synthesis of more complex molecules,
particularly in the fields of medicinal chemistry and materials science.

Quantitative Data Summary

The fundamental molecular properties of 1-(3-Amino-4-bromophenyl)ethanone are
summarized in the table below for quick reference.
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Property Value Source
Molecular Formula CsHsBrNO [1112]
Molecular Weight 214.06 g/mol [1][2]
CAS Number 37148-51-9 [1]
Melting Point 114-118 °C [11[2]
Form Solid [1]

Experimental Protocols

Detailed experimental protocols for the synthesis, purification, and analysis of 1-(3-Amino-4-
bromophenyl)ethanone are typically specific to the reaction being performed. Standard
laboratory procedures for handling solid chemical reagents should be followed. For specific
applications, researchers should consult peer-reviewed literature and established chemical
synthesis databases. The methodologies often involve reactions such as the bromination of an
aminophenyl ethanone derivative, followed by purification techniques like recrystallization to
achieve the desired purity.

Logical Relationships

The relationship between the compound's name and its core properties can be visualized as a
direct hierarchy. The systematic name defines the structure, from which the molecular formula
is derived, and subsequently, the molecular weight is calculated.
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Molecular Formula: CsHsBrNO

Molecular Weight: 214.06 g/mol

Click to download full resolution via product page

Caption: Relationship between chemical name, formula, and molecular weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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